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Compound of Interest

Compound Name: Citrulline-specific probe-biotin

Cat. No.: B2543114

Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory reagents is paramount. This guide provides essential safety

and logistical information for the proper disposal of citrulline-specific probe-biotin.

The primary principle governing the disposal of any laboratory chemical is to first consult the

manufacturer-provided Safety Data Sheet (SDS).[1] The SDS contains specific details on the

potential hazards, handling, and required disposal methods for a particular substance. In the

absence of a specific SDS for citrulline-specific probe-biotin, a conservative approach

adhering to general best practices for non-hazardous chemical waste is recommended. A

safety data sheet for a similar compound, citrulline-specific probe-rhodamine, indicates that it is

not regulated for transport and requires no special handling measures. However, product

information for citrulline-specific probe-biotin advises treating the material as potentially

hazardous until a full toxicological profile is available.[2]

Summary of Key Information
While specific quantitative data for citrulline-specific probe-biotin is not readily available in

the public domain, the following table summarizes general characteristics based on related

compounds and standard laboratory reagents.
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Characteristic Information Source

Physical State Crystalline solid [2]

Solubility
Sparingly soluble in DMSO (1-

10 mg/ml)
[2]

Storage -80°C [2]

Known Hazards

Should be considered

hazardous until further

information is available.

General precautionary

measures for handling

chemicals should be followed.

[2]

Water Hazard

A related compound is

classified as "Water hazard

class 1 (Self-assessment):

slightly hazardous for water".

Do not allow undiluted product

or large quantities to reach

ground water, water course or

sewage system.

Experimental Protocol: Standard Disposal
Procedure
This protocol outlines the recommended steps for the safe disposal of unused or waste

citrulline-specific probe-biotin.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant

gloves, when handling chemical waste.[3][4]

2. Waste Identification and Segregation:

Clearly label a dedicated waste container for "Citrulline-Specific Probe-Biotin Waste."
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Do not mix this waste with other chemical, biological, or radioactive waste streams.[1][5]

3. Disposal of Unused Solid Probe:

If possible, keep the unused reagent in its original, clearly labeled container for disposal.[5]

This container should be placed in the designated satellite accumulation area for chemical

waste, as defined by your institution's Environmental Health and Safety (EHS) department.

4. Disposal of Solutions Containing the Probe:

Aqueous Solutions: For dilute, non-hazardous aqueous solutions, consult your institutional

EHS guidelines. Some institutions may permit drain disposal with copious amounts of water

for non-hazardous waste.[6][7] However, given the "slightly hazardous for water"

classification of a similar compound, this should only be done after explicit approval from

EHS.

Organic Solvent Solutions (e.g., DMSO): Solutions of the probe in organic solvents must be

collected as hazardous chemical waste. Dispose of these solutions in a designated, properly

labeled, and sealed waste container.

5. Disposal of Contaminated Labware:

Sharps (e.g., pipette tips): Dispose of in a designated sharps container for non-hazardous

materials if the probe is determined to be non-hazardous.[8] If its hazard class is unknown or

it is treated as hazardous, use a sharps container designated for chemical contamination.

Non-sharps (e.g., microfuge tubes, gloves): Dispose of in the appropriate solid waste stream.

If they have come into contact with significant quantities of the probe, they should be placed

in the designated chemical waste container.[1]

6. Empty Container Disposal:

Rinse the empty original container with a suitable solvent (e.g., DMSO followed by water).

The rinsate should be collected and disposed of as hazardous chemical waste.[5]
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Once thoroughly rinsed, deface the original label and dispose of the container according to

your institution's guidelines for non-hazardous lab glass or plastic.[7]

7. Final Disposal:

Arrange for the collection of the chemical waste by your institution's EHS department or a

licensed waste disposal contractor.[1]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

citrulline-specific probe-biotin and associated waste.
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Caption: Disposal decision workflow for citrulline-specific probe-biotin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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